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Compound of Interest

Compound Name:
Acetylacetonatobis(ethylene)

rhodium(I)

Cat. No.: B15343575

Get Quote

Executive Summary
Bis(ethylene)(acetylacetonato)rhodium(I) (CAS: 12082-47-2), often abbreviated as Rh(acac)

(C₂H₄)₂, serves as a premier "entry point" precursor in homogeneous catalysis and materials

science. Unlike rhodium sources stabilized by phosphines or carbonyls, the ethylene ligands in

this complex are highly labile, allowing for rapid ligand exchange under mild conditions.

This guide provides a definitive technical analysis of its spectroscopic properties, focusing on

the dynamic NMR behavior that defines its reactivity. It is designed for researchers utilizing this

compound as a precursor for chiral hydrogenation catalysts, hydroformylation, or Metal-Organic

Chemical Vapor Deposition (MOCVD) of rhodium films.

Structural Framework & Bonding
The complex adopts a square planar geometry (

idealized local symmetry around the metal), characteristic of
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Rh(I) species.

Coordination Sphere: The Rh atom is coordinated by two oxygen atoms from the bidentate

acetylacetonate (acac) ligand and the centroids of two ethylene molecules.

Ethylene Orientation: In the ground state, the C=C axes of the ethylene ligands are

perpendicular to the O-Rh-O coordination plane. This orthogonal arrangement minimizes

steric repulsion with the acac methyl groups and maximizes back-bonding overlap (

).

The Dewar-Chatt-Duncanson Model
The stability and lability of the ethylene ligands are governed by two components:

-donation: Electron density from the filled ethylene

-orbital to an empty

hybrid orbital on Rh.

-backdonation: Electron density from a filled Rh

-orbital (specifically

or

) into the empty

antibonding orbital of ethylene.

Field Insight: The perpendicular orientation is energetically favored. However, the rotation

barrier around the Rh-alkene bond axis is low (

kcal/mol), which is the origin of the complex's dynamic NMR behavior.
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Spectroscopic Profile
A. Dynamic Nuclear Magnetic Resonance (NMR)
The

H NMR spectrum of Rh(acac)(C₂H₄)₂ is temperature-dependent, acting as a classic textbook
example of molecular dynamics on the NMR timescale.

1. High-Temperature Regime (> 298 K)
At room temperature and above, the rotation of the ethylene ligands around the Rh-alkene axis

is fast relative to the NMR timescale.

Observation: The ethylene protons appear as a single, broad resonance (or a doublet due to

coupling with

Rh).

Mechanism: The rapid rotation averages the magnetic environments of the "inner" (proximal

to acac) and "outer" (distal to acac) protons.

2. Low-Temperature Regime (< 250 K)
As the temperature decreases, the rotation slows (decoalescence), and the rotation becomes

locked on the NMR timescale.

Observation: The ethylene signal splits into two distinct multiplets.

Assignment:

Inner Protons (

): Shielded by the magnetic anisotropy of the acac ring/oxygen lone pairs.

Outer Protons (

): Different chemical environment.

Coupling: Both sets of protons show coupling to the
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Rh nucleus (

, 100% abundance), typically

Hz.

Summary of NMR Data (in CDCl₃)

Nucleus

Chemical Shift
(

)

Multiplicity Assignment Notes

H 1.95 ppm Singlet Acac -CH₃ Methyl groups

H 5.25 ppm Singlet Acac -CH- Methine proton

H 3.0 - 4.2 ppm Broad/Multiplet Ethylene =CH₂
Temp. dependent

(see above)

C ~185 ppm
Doublet (

Hz)
Acac C=O Carbonyl

C ~60 - 70 ppm
Doublet (

Hz)
Ethylene C=C

Coordinated

alkene

B. Vibrational Spectroscopy (IR)
Infrared spectroscopy is useful for confirming coordination and purity (absence of free acacH or

oxidized species).

&

: Strong bands in the 1510–1580 cm⁻¹ region. The delocalized nature of the acac chelate
ring couples these modes.

: Free ethylene has a Raman-active/IR-inactive stretch at 1623 cm⁻¹. Upon coordination,
symmetry is broken, making it IR active. However, in Rh(I) complexes, this band shifts to
lower wavenumbers (~1490–1510 cm⁻¹) due to back-bonding (weakening the C=C bond)
and is often obscured by the intense acac bands.
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: Low frequency bands below 600 cm⁻¹.

Experimental Protocols
Workflow Visualization: Synthesis & Dynamics
The following diagram illustrates the synthesis pathway from RhCl₃ and the dynamic rotation

mechanism observed in NMR.

Dynamic NMR Mechanism (Propeller Rotation)

RhCl3·xH2O
(Rhodium Trichloride)

[Rh(C2H4)2Cl]2
(Cramer's Dimer)
Red-Orange Solid

Reductive Complexation
(MeOH/H2O, RT)

Rh(acac)(C2H4)2
Yellow-Orange Crystals

Target Product

Ligand Substitution
(Metathesis)

C2H4 (g)
(Excess)

Acetylacetone
+ KOH/NaOH

State A:
Ethylene Vertical

Transition State:
Rotation around Rh-Alkene bond

ΔG‡ ≈ 15 kcal/mol State B:
Rotated 180°

Fast at >298K

Click to download full resolution via product page

Caption: Synthesis pathway from RhCl₃ via Cramer's Dimer and the propeller rotation

mechanism responsible for variable-temperature NMR signals.

Synthesis Protocol (Standardized)
Safety Note: Perform all steps under an inert atmosphere (Nitrogen or Argon) using Schlenk

techniques, although the final product is reasonably air-stable for short periods.

Precursor Preparation (Cramer's Dimer):

Dissolve
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in a methanol/water mixture.

Bubble ethylene gas through the solution for 4–6 hours. The solution changes from red to

yellow, and an orange precipitate (

) forms.

Crucial Step: Ensure excess ethylene to prevent formation of metallic Rh.

Ligand Exchange:

Suspend

in diethyl ether or THF.

Add acetylacetone (1.1 eq per Rh) and KOH (dissolved in water).

Stir at

for 1 hour. The aqueous base deprotonates the acac, which then displaces the chloride
bridges.

Purification:

Separate the organic layer.

Wash with cold water to remove KCl.

Dry over

, filter, and remove solvent in vacuo.

Recrystallization: Dissolve in minimum pentane/ether and cool to

to obtain orange-yellow needles.

Applications in Drug Development & Catalysis[1]
While Rh(acac)(C₂H₄)₂ is not a drug itself, it is a critical Pre-Catalyst in the pharmaceutical

industry.
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Asymmetric Hydrogenation Precursor
High-value chiral drugs (e.g., L-DOPA derivatives) are synthesized using Rh-catalysts with

chiral phosphine ligands (e.g., BINAP, DuPhos).

Why use Rh(acac)(C₂H₄)₂? The ethylene ligands are far more labile than the cyclooctadiene

(COD) or norbornadiene (NBD) ligands found in cationic precursors like

.

Mechanism: Upon adding the chiral phosphine (

) and Hydrogen, the ethylene is hydrogenated to ethane (gas) and leaves immediately,
generating the active "naked" species

without leaving inhibitory byproducts.

MOCVD for Medical Devices
Rhodium coatings are used in medical imaging (X-ray filtration) and specific implant coatings

due to biocompatibility and inertness.

Decomposition: Rh(acac)(C₂H₄)₂ is a volatile MOCVD precursor. It decomposes at moderate

temperatures (

), often assisted by

, to deposit high-purity Rh films.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15343575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

